Cas no 1804863-81-7 (2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile
• CAS No: 1804863-81-7
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4804809
• Update Time: 2025-08-05

2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-3-6-8(9(11)12)5(1-2-13)7(15)4-14-6/h4,9,15H,1,3H2
• InChI Key： WLRMFNJMVDTANN-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(CC#N)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile

Professional Introduction to Compound with CAS No. 1804863-81-7 and Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile

The compound with the CAS number 1804863-81-7 and the product name 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyridine core with functional groups such as a chloromethyl group, a difluoromethyl group, and a hydroxyl group, has garnered attention for its versatile applications in drug discovery and development. The structural configuration of this molecule not only contributes to its unique chemical properties but also opens up numerous possibilities for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds due to their potential as bioactive molecules. Pyridine derivatives, in particular, have been extensively studied for their role in medicinal chemistry. The presence of multiple substituents in 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile enhances its reactivity and makes it an attractive scaffold for designing new therapeutic agents. The chloromethyl group, for instance, serves as a reactive handle for further functionalization, allowing chemists to introduce additional pharmacophores or linkages. Meanwhile, the difluoromethyl group is known to improve metabolic stability and binding affinity, making it a valuable component in drug design.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various biological pathways. Current research indicates that pyridine-based compounds exhibit promising activity against enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The hydroxyl group in 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile can form hydrogen bonds with biological targets, enhancing binding interactions. This feature is particularly crucial for designing molecules with high selectivity and efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties. The incorporation of difluoromethyl groups into drug candidates has been shown to enhance their bioavailability and resistance to enzymatic degradation. In the context of 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile, the difluoromethyl substituent may contribute to improved pharmacokinetic profiles, making it an excellent candidate for further optimization.

The chloromethyl group present in this compound also offers opportunities for derivatization through nucleophilic addition reactions. This reactivity can be exploited to attach various biomolecules or functional groups, leading to the creation of conjugates with enhanced therapeutic potential. Such modifications are particularly relevant in targeted drug delivery systems, where specific moieties can be incorporated to improve tumor specificity or reduce off-target effects.

From a synthetic chemistry perspective, 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile serves as an interesting building block for constructing more complex scaffolds. The pyridine ring provides a stable core that can be further elaborated through cross-coupling reactions, cyclizations, or other organic transformations. These synthetic strategies are essential for generating libraries of compounds that can be screened for biological activity.

The hydroxyl group on the pyridine ring not only contributes to hydrogen bonding interactions but also allows for potential derivatization into ethers or esters through oxidation or alkylation reactions. Such modifications can fine-tune the solubility and metabolic stability of drug candidates derived from this compound. Additionally, the acetonitrile moiety at the 4-position may serve as an anchor point for further functionalization via nucleophilic substitution or condensation reactions.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-acetonitrile represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research efforts are likely to uncover additional applications and synthetic pathways that will expand its utility in drug discovery and development.